Holmium-161

• CAS RN: 14391-20-9
• Molecular Formula: Ho
• Molecular Weight: 160.92786 g/mol
• IUPAC Name: holmium-161
• InChI: InChI=1S/Ho/i1-4
• InChI Key: KJZYNXUDTRRSPN-AHCXROLUSA-N
• Isomeric SMILES: [161Ho]
• SMILES: [Ho]
• synonyms: 161Ho radioisotope; Ho-161 radioisotope; Holmium-161

Description

Holmium-161 is a radioactive isotope of the element holmium. It is used in various scientific research applications, including nuclear medicine and cancer treatment. Holmium-161 has unique properties that make it an ideal candidate for these applications. In

Scientific Research Applications

Holmium-161 is used in various scientific research applications, including nuclear medicine and cancer treatment. In nuclear medicine, holmium-161 is used as a radiopharmaceutical for imaging and therapy. It is particularly useful for imaging and treating liver cancer and other liver diseases. In cancer treatment, holmium-161 is used in brachytherapy, a type of radiation therapy that involves placing radioactive sources directly into or near a tumor. Holmium-161's unique properties make it an ideal candidate for these applications.

Mechanism of Action

Holmium-161 emits beta particles, which are high-energy electrons that can penetrate tissues. These beta particles are emitted during the radioactive decay of holmium-161. When used in brachytherapy, the beta particles emitted by holmium-161 damage the DNA of cancer cells, leading to their death. In nuclear medicine, the beta particles emitted by holmium-161 are used for imaging purposes.
Biochemical and Physiological Effects:
Holmium-161 has minimal biochemical and physiological effects on the body. It is rapidly cleared from the body through the urinary system, and its radiation exposure is limited to the target tissue. This makes it an ideal candidate for use in nuclear medicine and cancer treatment.

Advantages and Limitations for Lab Experiments

One of the main advantages of using holmium-161 in lab experiments is its unique properties. It emits beta particles, which can penetrate tissues and damage cancer cells. It is also highly pure and can be easily synthesized. However, one of the limitations of using holmium-161 in lab experiments is its short half-life. This means that it decays quickly and must be used soon after synthesis.

Future Directions

There are many future directions for the use of holmium-161 in scientific research. One area of interest is in the development of new radiopharmaceuticals for imaging and therapy. Holmium-161's unique properties make it an ideal candidate for these applications. Another area of interest is in the development of new brachytherapy techniques that use holmium-161. This could lead to more effective and targeted cancer treatments. Finally, there is also interest in using holmium-161 in other areas of scientific research, such as material science and environmental science.
Conclusion:
Holmium-161 is a radioactive isotope of the element holmium that has unique properties that make it an ideal candidate for various scientific research applications. Its synthesis method involves irradiating a holmium-163 target with neutrons, and it is used in nuclear medicine and cancer treatment. Holmium-161 emits beta particles, which can penetrate tissues and damage cancer cells. It has minimal biochemical and physiological effects on the body, and its advantages and limitations for lab experiments include its unique properties and short half-life. There are many future directions for the use of holmium-161 in scientific research, including the development of new radiopharmaceuticals and brachytherapy techniques.

Synthesis Methods

The synthesis of holmium-161 is achieved by irradiating a holmium-163 target with neutrons. This process leads to the production of holmium-161, which is then separated from the target using various chemical methods. The resulting holmium-161 isotope is highly pure and can be used in various scientific research applications.